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Compound of Interest

Compound Name:

3-

[(Cyclopropylcarbonyl)amino]benz

oic acid

Cat. No.: B362830 Get Quote

CAS Number: 54057-68-0

This technical guide provides a comprehensive overview of 3-
[(Cyclopropylcarbonyl)amino]benzoic acid, a molecule of interest to researchers, scientists,

and professionals in the field of drug development. This document details its physicochemical

properties, a proposed synthesis protocol, and contextualizes its potential applications within

medicinal chemistry.

Physicochemical Properties
3-[(Cyclopropylcarbonyl)amino]benzoic acid, also known as 3-

(cyclopropanecarboxamido)benzoic acid, is an amide derivative of 3-aminobenzoic acid. The

introduction of the cyclopropylcarbonyl group significantly alters the electronic and steric

properties of the parent aminobenzoic acid, which can influence its biological activity and

pharmacokinetic profile. While extensive experimental data for this specific compound is not

widely available in public literature, its fundamental properties can be summarized.
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Property Value Source

CAS Number 54057-68-0 [1]

Molecular Formula C₁₁H₁₁NO₃ [1]

Molecular Weight 205.21 g/mol Calculated

Synonyms

3-

(Cyclopropanecarboxamido)be

nzoic acid

[1]

Predicted LogP 1.9 Predicted

Predicted Melting Point >200 °C Predicted

Predicted Solubility Sparingly soluble in water Predicted

Synthesis and Experimental Protocols
The synthesis of 3-[(Cyclopropylcarbonyl)amino]benzoic acid is achieved through the N-

acylation of 3-aminobenzoic acid with cyclopropanecarbonyl chloride. This is a standard amide

bond formation reaction.

Proposed Synthetic Scheme
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Reactants Reaction Conditions

Product

3-Aminobenzoic Acid

3-[(Cyclopropylcarbonyl)amino]benzoic acid

1.

Cyclopropanecarbonyl Chloride

2.

Base (e.g., Pyridine or Triethylamine) Anhydrous Solvent (e.g., DCM, THF)
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3-[(Cyclopropylcarbonyl)amino]benzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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